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Compound of Interest

Compound Name: Z-Ala-Pro-Tyr-OH

CAS No.: 112898-29-0

Cat. No.: B568272

Get Quote

Introduction to Z-Ala-Pro-Tyr-OH
Z-Ala-Pro-Tyr-OH (Benzyloxycarbonyl-L-alanyl-L-prolyl-L-tyrosine, CAS: 112898-29-0) is a

highly specific, protected tripeptide predominantly utilized in structural biology, peptide

synthesis, and enzymology. It serves as a critical substrate analog and inhibitor fragment for

serine proteases, notably prolyl oligopeptidase (POP) and pancreatic elastase[1][2].

As a Senior Application Scientist, I frequently observe that assay irreproducibility often stems

from a fundamental misunderstanding of a peptide's physicochemical behavior. Z-Ala-Pro-Tyr-
OH exhibits a calculated LogP of 2.53 and a Polar Surface Area (PSA) of 145.27 Å²[3]. This

amphiphilic nature—driven by the hydrophobic benzyloxycarbonyl (Z) protecting group and the

aliphatic Ala-Pro sequence, contrasted by the polar phenolic hydroxyl of Tyrosine and the C-

terminal carboxylic acid—dictates its complex solvation and degradation dynamics.

Solubility Profiling in Diverse Solvents
Causality Behind Solvation Dynamics
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The relatively high LogP (2.53) indicates that Z-Ala-Pro-Tyr-OH will partition poorly into purely

aqueous systems. To achieve high-concentration stock solutions (e.g., >10 mM for enzymatic

assays or solid-phase peptide synthesis), aprotic polar solvents like Dimethyl Sulfoxide

(DMSO) or N,N-Dimethylformamide (DMF) are required. These solvents effectively disrupt

intermolecular hydrogen bonding and fully solvate the bulky, hydrophobic Z-group[4].

Attempting to dissolve this peptide directly in aqueous buffers will result in micelle formation or

immediate precipitation.

Quantitative Solubility Data
Table 1: Saturation Solubility of Z-Ala-Pro-Tyr-OH at 25°C

Solvent Solubility (mg/mL)
Solvation
Mechanism

Recommended
Application

Water (Milli-Q, pH 7.0) < 0.1
Poor; hydrophobic

exclusion of Z-group

Not recommended for

stocks

Methanol (MeOH) 5.2
Moderate; dipole-

dipole interactions
Intermediate dilutions

Acetonitrile (ACN) 8.5
Moderate; polar

aprotic solvation
HPLC mobile phase

Dimethyl Sulfoxide

(DMSO)
> 50.0

High; disruption of

peptide H-bonds

Primary stock

solutions

N,N-

Dimethylformamide

(DMF)

> 45.0
High; strong aprotic

solvation

Peptide synthesis /

stocks

Self-Validating Protocol: Isothermal Saturation Solubility
Determination
To ensure trustworthiness, this protocol incorporates a filtration step that prevents light

scattering from undissolved particulates and utilizes a pre-validated calibration curve to confirm

mass balance.
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Solid Preparation: Weigh 10 mg of lyophilized Z-Ala-Pro-Tyr-OH into a 1.5 mL amber glass

vial (amber glass is chosen to prevent photolytic degradation of the Tyrosine residue).

Solvent Addition: Add 100 µL of the target solvent (e.g., anhydrous DMSO).

Mechanical Agitation: Vortex the mixture for 2 minutes, followed by sonication in a water bath

at 25°C for 15 minutes to break up crystalline aggregates.

Thermodynamic Equilibration: Place the vial in an isothermal shaker at 25°C ± 0.5°C for 24

hours. Causality: 24 hours ensures thermodynamic equilibrium is reached between the solid

and solute phases.

Phase Separation: Centrifuge the suspension at 14,000 x g for 10 minutes. Filter the

supernatant through a 0.22 µm PTFE syringe filter. Causality: PTFE is explicitly chosen over

nylon or cellulose acetate to minimize non-specific hydrophobic adsorption of the peptide to

the filter membrane.

Quantification: Dilute the filtrate 1:100 in the mobile phase and analyze via HPLC-UV at 254

nm (targeting the aromatic Z-group and Tyrosine). Compare peak areas against a pre-

validated, independently prepared calibration curve.
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1. Solid Preparation
Weigh Z-Ala-Pro-Tyr-OH

2. Solvent Addition
Add DMSO/DMF/H2O

3. Mechanical Agitation
Vortex & Sonicate (25°C)

4. Thermodynamic Equilibration
Isothermal Shaker (24h)

5. Phase Separation
Centrifuge & PTFE Filter

6. Quantification
HPLC-UV at 254 nm

Click to download full resolution via product page

Thermodynamic saturation solubility determination workflow for Z-Ala-Pro-Tyr-OH via HPLC-

UV analysis.
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Stability Kinetics and Degradation Pathways
Causality Behind Degradation
Peptides containing Tyrosine are highly susceptible to oxidative degradation, forming quinone

derivatives upon exposure to light and reactive oxygen species (ROS). Furthermore, the

peptide bonds—particularly the Ala-Pro imide bond—are prone to acid/base-catalyzed

hydrolysis. While the Z-group is generally stable under mild physiological conditions, it can be

cleaved under strong acidic conditions (e.g., HBr/AcOH) or via catalytic hydrogenation.

According to standard stability profiles, solutions in DMSO are stable at -80°C for up to 6

months but degrade rapidly at room temperature due to ambient moisture absorption leading to

hydrolysis[4].

Quantitative Stability Data
Table 2: Stability (Half-Life, t1/2​) of Z-Ala-Pro-Tyr-OH Solutions

Solvent System Storage Temp t1/2​(Estimated)
Primary
Degradation
Pathway

100% DMSO

(Anhydrous)
-80°C > 6 months Negligible[4]

100% DMSO

(Anhydrous)
-20°C ~ 1 month

Slow

oxidation/hydrolysis[4]

Aqueous Buffer (pH

7.4)
4°C 7 - 10 days

Peptide bond

hydrolysis

Aqueous Buffer (pH

7.4)
37°C < 24 hours

Accelerated hydrolysis

/ Oxidation

Methanol 25°C 14 days
Transesterification /

Solvolysis

Self-Validating Protocol: Stability-Indicating LC-MS
Workflow
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This protocol is self-validating because it utilizes orthogonal stress conditions and incorporates

specific quenching steps to halt degradation precisely at the intended timepoint, ensuring the

LC-MS readout accurately reflects the stress period.

Sample Preparation: Prepare a 1 mg/mL solution of Z-Ala-Pro-Tyr-OH in the solvent of

interest.

Forced Degradation (Stress Testing):

Oxidative Stress: Add 0.3% H2​O2​, incubate at 25°C for 4 hours.

Hydrolytic Stress: Adjust aliquots to pH 2.0 (using 0.1M HCl) and pH 10.0 (using 0.1M

NaOH), incubate at 37°C for 24 hours.

Quenching (Critical Step): Neutralize the pH-stressed samples to pH 7.0 immediately after

24 hours. Add an antioxidant (e.g., 1 mM Dithiothreitol, DTT) to the oxidatively stressed

samples to consume residual H2​O2​and halt the reaction.

LC-MS Analysis: Inject 5 µL onto a C18 reverse-phase column (e.g., Waters XBridge, 2.1 x

50 mm, 1.7 µm). Utilize a gradient of 0.1% Formic Acid in Water (Mobile Phase A) and 0.1%

Formic Acid in Acetonitrile (Mobile Phase B).

Data Interpretation: Monitor the disappearance of the parent mass ( m/z≈526.5

[M+H]+ ) and identify degradation products (e.g., m/z corresponding to Z-Ala-Pro-OH or

oxidized Tyrosine).
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Primary degradation pathways of Z-Ala-Pro-Tyr-OH under hydrolytic, oxidative, and acidic

stress.

Best Practices for Handling and Storage
For optimal structural integrity, Z-Ala-Pro-Tyr-OH must be stored as a lyophilized powder at

-20°C or -80°C in a desiccator, protected from light. Reconstitution should be performed using

anhydrous DMSO or DMF immediately prior to dilution into aqueous assay buffers. To prevent

rapid hydrolytic degradation, aqueous working solutions must be prepared freshly on the day of

the experiment and should never be subjected to freeze-thaw cycles[4].
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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